Cas no 7310-92-1 (propargyl ethyl sulphide)

Propargyl ethyl sulphide is an organosulfur compound characterized by the presence of both propargyl and ethyl sulfide functional groups. This compound is of interest in organic synthesis due to its reactivity, particularly in click chemistry and thiol-alkyne coupling reactions. Its molecular structure allows for versatile applications in the preparation of sulfur-containing heterocycles and as a building block for more complex molecules. The propargyl group enables efficient cross-coupling, while the ethyl sulfide moiety contributes to stability and solubility in organic solvents. It is commonly utilized in pharmaceutical and agrochemical research for intermediate synthesis. Proper handling is advised due to potential sensitivity to air or moisture.

propargyl ethyl sulphide structure

Product name:propargyl ethyl sulphide

CAS No:7310-92-1

MF:C₅H₈S

MW:C5H8S

CID:863736

PubChem ID:522480

propargyl ethyl sulphide Chemical and Physical Properties

Names and Identifiers

- propargyl ethyl sulphide
- 3-ethylsulfanylprop-1-yne
- 3-(Ethylsulfanyl)-1-propyne
- 4-Thia-1-hexyne
- Ethyl propargyl sulfide
- 3-(ETHYLSULFANYL)PROP-1-YNE
- AKOS009159365
- 7310-92-1
- DTXSID10334964
- 3-ethylsulfanyl-propyne
- 2-nitro-N-propylpyridin-3-amine
- EN300-76456
- SCHEMBL1442971
- Propargyl ethyl sulfide
- Inchi： InChI=1S/C5H8S/c1-3-5-6-4-2/h1H,4-5H2,2H3
- InChI Key： HGRTUSIZMXOMCD-UHFFFAOYSA-N
- SMILES： CCSCC#C

Computed Properties

Exact Mass: 100.03474
Monoisotopic Mass: 100.03467143g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 57.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.3Å²
XLogP3: 1.4

Experimental Properties

PSA: 0

propargyl ethyl sulphide Security Information

Risk Phrases：R20/21/22
Safety Term：S23;S36/37

propargyl ethyl sulphide PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-76456-5.0g	3-(ethylsulfanyl)prop-1-yne	7310-92-1	95.0%	5.0g	$1695.0	2025-03-22
Aaron	AR008R8V-250mg	PROPARGYL ETHYL SULFIDE	7310-92-1	95%	250mg	$372.00	2023-12-15
Aaron	AR008R8V-50mg	PROPARGYL ETHYL SULFIDE	7310-92-1	95%	50mg	$188.00	2023-12-15
1PlusChem	1P008R0J-1g	PROPARGYL ETHYL SULFIDE	7310-92-1	95%	1g	$784.00	2024-04-21
1PlusChem	1P008R0J-2.5g	PROPARGYL ETHYL SULFIDE	7310-92-1	95%	2.5g	$1480.00	2024-04-21
Enamine	EN300-76456-1.0g	3-(ethylsulfanyl)prop-1-yne	7310-92-1	95.0%	1.0g	$584.0	2025-03-22
Enamine	EN300-76456-2.5g	3-(ethylsulfanyl)prop-1-yne	7310-92-1	95.0%	2.5g	$1147.0	2025-03-22
Enamine	EN300-76456-10.0g	3-(ethylsulfanyl)prop-1-yne	7310-92-1	95.0%	10.0g	$2516.0	2025-03-22
Enamine	EN300-76456-0.1g	3-(ethylsulfanyl)prop-1-yne	7310-92-1	95.0%	0.1g	$176.0	2025-03-22
Enamine	EN300-76456-0.05g	3-(ethylsulfanyl)prop-1-yne	7310-92-1	95.0%	0.05g	$118.0	2025-03-22